2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide

• IUPAC Name: 2-(4,5-dimethyl-6-oxopyrimidin-1-yl)-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]acetamide
• InChI: InChI=1S/C16H17N5O3S/c1-10-11(2)18-8-21(15(10)23)7-13(22)17-4-5-20-9-19-12-3-6-25-14(12)16(20)24/h3,6,8-9H,4-5,7H2,1-2H3,(H,17,22)
• InChI Key: DFFLDVAKDNNIFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN(C1=O)CC(=O)NCCN2C=NC3=C(C2=O)SC=C3)C
• Molecular Formula: C16H17N5O3S
• Molecular Weight: 359.4 g/mol

Description

2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H17N5O3S and its molecular weight is 359.4. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity and Synthesis Research has explored the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating significant antimicrobial activity. These compounds were synthesized using citrazinic acid as a starting material, resulting in various derivatives with comparable antibacterial and antifungal activities to standard drugs like streptomycin and fusidic acid (A. Hossan et al., 2012). Similarly, the synthesis of pyrimidine-linked pyrazole heterocyclics demonstrated insecticidal and antibacterial potentials, offering insights into novel antimicrobial agents (P. P. Deohate & Kalpana A. Palaspagar, 2020).

Antitumor and Radioligand Applications The design and synthesis of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines have been studied for their dual inhibitory action against thymidylate synthase and dihydrofolate reductase, showcasing potential as antitumor agents (A. Gangjee et al., 2009). Additionally, compounds within the pyrazolo[1,5-a]pyrimidineacetamide series have been developed as selective ligands for the translocator protein, with [18F]PBR111 synthesized for imaging applications using positron emission tomography, demonstrating the compound's versatility beyond antimicrobial and antitumor uses (F. Dollé et al., 2008).

Chemical Synthesis and Structural Studies The synthesis and structural elucidation of thieno[2,3-d]pyrimidine derivatives have been a focus of several studies. Investigations into the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation have led to the development of novel thieno[2,3-d]pyrimidine derivatives, offering insights into the compound's structural diversity and potential applications in various fields of chemistry and biology (A. Davoodnia et al., 2009).